Cas no 2138116-45-5 (5-bromo-N-methyl-N-propylquinazolin-2-amine)

• Product Name: 5-bromo-N-methyl-N-propylquinazolin-2-amine
• CAS No: 2138116-45-5
• MF: C₁₂H₁₄BrN₃
• MW: 280.16366147995
• CID: 6025937
• PubChem ID: 165491278
• Update Time: 2025-10-28

5-bromo-N-methyl-N-propylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-methyl-N-propylquinazolin-2-amine
• 2138116-45-5
• EN300-1162064

• Inchi： 1S/C12H14BrN3/c1-3-7-16(2)12-14-8-9-10(13)5-4-6-11(9)15-12/h4-6,8H,3,7H2,1-2H3
• InChI Key： YCWILYWSEXPMKX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=NC(=N2)N(C)CCC

Computed Properties

• Exact Mass: 279.03711g/mol
• Monoisotopic Mass: 279.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29Ų

Additional information on 5-bromo-N-methyl-N-propylquinazolin-2-amine

Introduction to 5-bromo-N-methyl-N-propylquinazolin-2-amine (CAS No. 2138116-45-5)

5-bromo-N-methyl-N-propylquinazolin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138116-45-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinazoline derivatives, a class of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromine substituent at the 5-position and N-methyl and N-propyl groups, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The quinazoline core is a fused bicyclic system consisting of a benzene ring and a pyridazine ring, which serves as a privileged structure in drug discovery. The introduction of halogen atoms, such as bromine, at specific positions on the quinazoline ring can enhance the molecule's interactions with biological targets, including enzymes and receptors. In the case of 5-bromo-N-methyl-N-propylquinazolin-2-amine, the bromine atom at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to introduce aryl or heteroaryl groups.

The N-methyl and N-propyl substituents on the nitrogen atoms of the quinazoline ring contribute to the compound's lipophilicity and may influence its pharmacokinetic properties. These alkyl groups can also serve as points for further derivatization, allowing chemists to fine-tune the molecule's biological activity. The combination of these structural elements makes 5-bromo-N-methyl-N-propylquinazolin-2-amine a versatile intermediate for the synthesis of more complex pharmacophores.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of quinazoline derivatives to various biological targets with high accuracy. Studies have shown that quinazoline-based compounds can interact with proteins involved in cancer pathways, inflammation, and infectious diseases. For instance, certain quinazolines have been identified as inhibitors of kinases, which are enzymes that play crucial roles in cell signaling pathways. The presence of a bromine atom in 5-bromo-N-methyl-N-propylquinazolin-2-amine may enhance its ability to bind to these kinases by increasing electronic density at specific positions on the molecule.

In addition to their kinase inhibitory activity, quinazoline derivatives have shown promise in treating neurological disorders. Research has demonstrated that some quinazolines can modulate neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. The structural flexibility of 5-bromo-N-methyl-N-propylquinazolin-2-amine allows for modifications that could optimize its interaction with these receptors.

The synthesis of 5-bromo-N-methyl-N-propylquinazolin-2-amine typically involves multi-step organic reactions starting from commercially available precursors. Key steps include halogenation of a quinazoline derivative at the 5-position followed by nucleophilic substitution reactions to introduce the N-methyl and N-propyl groups. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods are essential for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

Preclinical studies on 5-bromo-N-methyl-N-propylquinazolin-2-amine have focused on evaluating its biological activity across various disease models. Initial assays have shown promising results in inhibiting the growth of certain cancer cell lines by targeting specific kinases overexpressed in these cells. Additionally, studies have explored its potential as an anti-inflammatory agent by examining its effects on inflammatory cytokine production in immune cells. These findings suggest that 5-bromo-N-methyl-N-propylquinazolin-2-amine may have therapeutic potential in treating cancers and inflammatory diseases.

The pharmacokinetic properties of 5-bromo-N-methyl-N-propylquinazolin-2-amine are also under investigation to ensure its suitability for clinical development. Parameters such as solubility, stability, bioavailability, and metabolic clearance rates are critical factors that determine whether a compound can progress to human trials. Preliminary data indicate that this compound exhibits reasonable solubility in aqueous media and stable pharmacokinetic profiles in animal models, which are encouraging signs for further development.

Future research directions for 5-bromo-N-methyl-N-propylquinazolin-2-amine include exploring its mechanism of action in detail and optimizing its chemical structure for improved efficacy and reduced side effects. Structural modifications aimed at enhancing binding affinity or selectivity against target proteins could lead to more potent therapeutic agents. Furthermore, investigating combination therapies involving 5-bromo-N-methyl-N-propylquinazolin-2-amine with other drugs may uncover synergistic effects that could benefit patients with complex diseases.

The development of novel pharmaceuticals relies heavily on collaborations between academic researchers, pharmaceutical companies, and regulatory agencies. As our understanding of disease mechanisms advances, compounds like 5-bromo-N-methyl-N-propylquinazolin-2-amine will continue to play a crucial role in discovering new treatments. The versatility of quinazoline derivatives ensures that they will remain a cornerstone of medicinal chemistry research for years to come.